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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B1681813

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase inhibitor SL 0101-1, focusing on its
cross-reactivity with other kinases. The information is intended for researchers, scientists, and
drug development professionals to facilitate informed decisions in their research and
therapeutic development endeavors.

Executive Summary

SL 0101-1 is a selective inhibitor of the p90 ribosomal S6 kinase (RSK) family, with a reported
IC50 of 89 nM for RSK2. It has been identified as a valuable tool for studying the cellular
functions of RSK and as a potential starting point for the development of novel anti-cancer
therapeutics[1][2]. This guide summarizes the available data on its selectivity and provides
details on the experimental methods used for its characterization.

Data Presentation: Kinase Inhibition Profile of SL
0101-1

SL 0101-1 has been profiled against a panel of kinases to determine its selectivity. While the
complete dataset from large-scale kinase panels was not fully accessible in the public domain,
the available information indicates a high degree of selectivity for RSK isoforms.
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Kinase Target IC50 (nM) Reference

RSK2 89

Inhibition reported, specific
RSK1 _ _ [3]
IC50 not consistently available

Upstream kinases (MEK, Raf, No significant inhibition
PKC) reported

Note: A comprehensive study by Bain et al. (2007) in Biochemical Journal profiled SL 0101-1
against a panel of 70-80 protein kinases[4][5][6][7][8]. While the study concluded that SL 0101-
1 is a specific RSK inhibitor, the detailed inhibition data for the entire kinase panel is not readily

available in the provided search results.

Signaling Pathway Diagram

The following diagram illustrates the canonical signaling pathway involving RSK, the primary
target of SL 0101-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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